Cas no 17159-28-3 (4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-)

• Product Name: 4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
• CAS No: 17159-28-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 145035
• PubChem ID: 204979
• Update Time: 2025-04-19

4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
• 2-(dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4-one
• 17159-28-3
• 2-(Dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4(5H)-one
• BRN 0795402
• 2-(Dimethylamino)-5-(p-methoxyphenyl)-2-oxazolin-4-one
• 2-Oxazolin-4-one, 2-(dimethylamino)-5-(p-methoxyphenyl)-
• DTXSID50938006

• Inchi： 1S/C12H14N2O3/c1-14(2)12-13-11(15)10(17-12)8-4-6-9(16-3)7-5-8/h4-7,10H,1-3H3
• InChI Key： ANZINYHLQGFOPO-UHFFFAOYSA-N
• SMILES： O1C(=NC(C1C1C=CC(=CC=1)OC)=O)N(C)C

Computed Properties

• Exact Mass: 234.10052
• Monoisotopic Mass: 234.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 336.1°C at 760 mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.568
• PSA: 51.13